Cas no 2002774-26-5 (4-(4,4-Dimethylpent-2-yn-1-yl)oxolan-3-ol)

• Product Name: 4-(4,4-Dimethylpent-2-yn-1-yl)oxolan-3-ol
• CAS No: 2002774-26-5
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5564492
• PubChem ID: 165594830
• Update Time: 2025-05-24

4-(4,4-Dimethylpent-2-yn-1-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2002774-26-5
• EN300-1636332
• 4-(4,4-dimethylpent-2-yn-1-yl)oxolan-3-ol
• 4-(4,4-Dimethylpent-2-yn-1-yl)oxolan-3-ol

• Inchi： 1S/C11H18O2/c1-11(2,3)6-4-5-9-7-13-8-10(9)12/h9-10,12H,5,7-8H2,1-3H3
• InChI Key： HXDZXQPDXYWCPM-UHFFFAOYSA-N
• SMILES： O1CC(C(CC#CC(C)(C)C)C1)O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(4,4-Dimethylpent-2-yn-1-yl)oxolan-3-ol

4-(4,4-Dimethylpent-2-yn-1-yl)oxolan-3-ol: A Comprehensive Overview

4-(4,4-Dimethylpent-2-yn-1-yl)oxolan-3-ol, with the CAS registry number 2002774-26-5, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its oxolane ring structure, which is a five-membered cyclic ether, and its terminal alkyne group. The combination of these structural features makes it a versatile molecule with potential applications in drug design, polymer synthesis, and as a building block for more complex organic structures.

The molecular structure of 4-(4,4-Dimethylpent-2-yn-1-yl)oxolan-3-o l is notable for its alkyne functionality, which is known for its reactivity in various chemical transformations. The terminal alkyne group can undergo a range of reactions, including hydrofunctionalization, cycloaddition, and coupling reactions. These properties make it an attractive candidate for use in click chemistry and other modern synthetic methodologies. Recent studies have explored the use of such compounds in the synthesis of biodegradable polymers and as intermediates in the production of pharmaceutical agents.

In terms of synthesis, oxolan-based compounds like this one are often derived from epoxide ring-opening reactions or through the cyclization of diols. The specific synthesis pathway for this compound involves the reaction of a diol with an alkyne under acidic conditions to form the oxolane ring. This method has been optimized in recent research to improve yield and selectivity, making it more feasible for large-scale production.

The chemical properties of 4-(4,4-Dimethylpent-2-yn-1-yl)oxolan-3-ol are influenced by both its ether and alkyne functionalities. The ether group contributes to its solubility in polar solvents, while the alkyne group imparts reactivity towards nucleophilic addition reactions. These properties make it suitable for use in various chemical processes, including the preparation of bioactive molecules and advanced materials.

In recent years, there has been growing interest in the use of such compounds as precursors for the synthesis of carbon-based materials. For instance, researchers have explored their potential as building blocks for carbon nanomaterials due to their ability to undergo cyclization under certain conditions. This emerging application highlights the versatility of pentynol-containing compounds like this one.

In conclusion, CAS No 2002774 strong>-< strong > 26 strong > -5 represents a significant advancement in organic chemistry with promising applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.